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Cat. No.: B1161732

Get Quote

In the landscape of modern analytical chemistry, particularly within the realms of metabolomics

and pharmaceutical research, the demand for precise and accurate quantification of molecules

is paramount. Mass spectrometry, coupled with chromatographic separation techniques such

as gas chromatography (GC-MS) and liquid chromatography (LC-MS), has become an

indispensable tool for these applications. However, the complexity of biological matrices and

the inherent variability of analytical instrumentation can introduce significant challenges to

achieving reliable results. To address these challenges, the use of stable isotope-labeled

internal standards has been widely adopted as a gold-standard practice.

This guide provides a comprehensive technical overview of Vaccenic Acid Ethyl-d5 Ester, a
deuterated derivative of the naturally occurring trans-fatty acid, vaccenic acid. We will delve

into its molecular structure, physicochemical properties, and its critical role as an internal

standard in mass spectrometry-based lipidomics. This document is intended to serve as a

valuable resource for researchers, scientists, and drug development professionals who seek to

employ this and similar reagents to enhance the accuracy and reliability of their quantitative

analytical workflows.
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Unveiling the Molecular Architecture: Structure and
Physicochemical Properties
Vaccenic Acid Ethyl-d5 Ester is a synthetic, isotopically labeled analog of the naturally

occurring vaccenic acid ethyl ester. The introduction of five deuterium atoms onto the ethyl

group provides a distinct mass shift, enabling its differentiation from the endogenous, non-

labeled counterpart during mass spectrometric analysis.

Molecular Structure
The definitive structure of Vaccenic Acid Ethyl-d5 Ester is characterized by an eighteen-

carbon monounsaturated fatty acid chain with a trans double bond at the eleventh carbon,

esterified with a deuterated ethyl group.

Molecular Formula: C₂₀H₃₃D₅O₂

Synonyms: (E)-11-Octadecenoic Acid Ethyl Ester-d5, Ethyl Vaccenate-d5.[1][2]

Structure Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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